Cas no 648418-25-1 (Benzyl 4-hydroxyazepane-1-carboxylate)

Benzyl 4-hydroxyazepane-1-carboxylate Properties

Names and Identifiers

• Benzyl 4-hydroxyazepane-1-carboxylate
• N-CBZ-HEXAHYDRO-1H-AZEPIN-4-OL
• 1H-AZEPINE-1-CARBOXYLIC ACID, HEXAHYDRO-4-HYDROXY-, PHENYLMETHYL ESTER
• 1-Cbz-4-hydroxyazepane
• N-Cbz-4-hydroxy-azepane
• 1-Benzyloxycarbonylazepan-4-ol
• GJXUQWPNVHGPQC-UHFFFAOYSA-N
• 1H-AZEPINE-1-CARBOXYLICACID,HEXAHYDRO-4-HYDROXY-,PHENYLMETHYLESTER
• RP28861
• ST2419140
• AB0026047
• W7631
• (phenylmethyl) 4-oxidanylazepan
• +Expand

• MDL： MFCD07778596
• InChIKey： GJXUQWPNVHGPQC-UHFFFAOYSA-N
• Inchi： 1S/C14H19NO3/c16-13-7-4-9-15(10-8-13)14(17)18-11-12-5-2-1-3-6-12/h1-3,5-6,13,16H,4,7-11H2
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])N(C(=O)OC([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 249.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 18
• Complexity: 264
• Topological Polar Surface Area: 49.8

Experimental Properties

• LogP: 2.10790
• PSA: 49.77000
• Density: 1.184

Benzyl 4-hydroxyazepane-1-carboxylate Security Information

Benzyl 4-hydroxyazepane-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether